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Compound of Interest

Compound Name: 11-Bromoundecyltrimethoxysilane

Cat. No.: B103482 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 11-
Bromoundecyltrimethoxysilane, a bifunctional organosilane crucial for surface engineering

and functionalization. This document details its chemical structure, physicochemical properties,

synthesis, and characterization, with a focus on its application in the formation of self-

assembled monolayers (SAMs).

Chemical Structure and Identification
11-Bromoundecyltrimethoxysilane is an organosilane featuring a terminal bromine atom and

a trimethoxysilane headgroup, connected by an eleven-carbon alkyl chain. This unique

structure allows it to act as a versatile molecular linker. The trimethoxysilane group facilitates

covalent attachment to hydroxylated surfaces like silicon wafers, glass, and metal oxides, while

the terminal bromine serves as a reactive site for subsequent chemical modifications.

Chemical Structure:

Identifiers:

CAS Number: 17947-99-8[1]

Molecular Formula: C14H31BrO3Si[1]
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IUPAC Name: (11-bromoundecyl)trimethoxysilane[1]

SMILES: CO--INVALID-LINK--(OC)OC[1]

Physicochemical Properties
A summary of the key physical and chemical properties of 11-Bromoundecyltrimethoxysilane
is presented in the table below.

Property Value Reference

Molecular Weight 355.38 g/mol [1]

Appearance Colorless to pale yellow liquid

Boiling Point 341 °C at 760 mmHg

Density 1.084 g/cm³

Refractive Index 1.453

Flash Point 160 °C

Solubility

Soluble in anhydrous organic

solvents such as toluene and

ethanol.

Synthesis and Purification
The primary synthetic route to 11-Bromoundecyltrimethoxysilane is the hydrosilylation of 11-

bromo-1-undecene with trimethoxysilane, typically catalyzed by a platinum-based catalyst.

Experimental Protocol: Synthesis
Reaction:

Br-(CH₂)₉-CH=CH₂ + HSi(OCH₃)₃ --(Pt catalyst)--> Br-(CH₂)₁₁-Si(OCH₃)₃

Materials:

11-bromo-1-undecene
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Trimethoxysilane

Karstedt's catalyst (platinum-divinyltetramethyldisiloxane complex)

Anhydrous toluene (reaction solvent)

Inert gas (Argon or Nitrogen)

Procedure:

Under an inert atmosphere, a solution of 11-bromo-1-undecene in anhydrous toluene is

prepared in a flame-dried reaction vessel equipped with a magnetic stirrer and a reflux

condenser.

A catalytic amount of Karstedt's catalyst is added to the solution.

Trimethoxysilane (typically in slight excess) is added dropwise to the reaction mixture at

room temperature.

The reaction mixture is then heated to reflux and maintained at this temperature for several

hours while monitoring the reaction progress by Gas Chromatography (GC) or ¹H NMR

spectroscopy.

Upon completion, the reaction is cooled to room temperature.

Experimental Protocol: Purification
Procedure:

The reaction mixture is filtered to remove the platinum catalyst.

The solvent and any excess trimethoxysilane are removed under reduced pressure using a

rotary evaporator.

The crude product is then purified by fractional vacuum distillation to yield pure 11-
Bromoundecyltrimethoxysilane. The purity can be assessed by GC and NMR

spectroscopy.
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Characterization Techniques
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is essential for confirming the structure of 11-
Bromoundecyltrimethoxysilane.

¹H NMR (Proton NMR):

Experimental Conditions: Typically run in deuterated chloroform (CDCl₃) at room temperature

using a spectrometer operating at 300 MHz or higher.

Expected Chemical Shifts and Assignments:

δ ~3.58 ppm (s, 9H): The nine protons of the three methoxy groups (-Si(OCH₃)₃).

δ ~3.40 ppm (t, 2H): The two protons of the methylene group adjacent to the bromine

atom (-CH₂Br).

δ ~1.85 ppm (quintet, 2H): The two protons of the methylene group beta to the bromine

atom (-CH₂CH₂Br).

δ ~1.2-1.6 ppm (m, 16H): The sixteen protons of the eight methylene groups in the middle

of the alkyl chain.

δ ~0.65 ppm (t, 2H): The two protons of the methylene group adjacent to the silicon atom

(-CH₂Si).

¹³C NMR (Carbon-13 NMR):

Experimental Conditions: Typically run in CDCl₃ at a frequency corresponding to the ¹H NMR

frequency (e.g., 75 MHz for a 300 MHz ¹H NMR).

Expected Chemical Shifts:

δ ~50.5 ppm: Methoxy carbons (-Si(OCH₃)₃).

δ ~34.0 ppm: Methylene carbon alpha to bromine (-CH₂Br).
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δ ~32.8 ppm: Methylene carbon beta to bromine (-CH₂CH₂Br).

δ ~22.7 - 31.9 ppm: Methylene carbons of the long alkyl chain.

δ ~9.0 ppm: Methylene carbon alpha to silicon (-CH₂Si).

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is used to identify the functional groups present in the molecule and to

characterize the formation of self-assembled monolayers.

Wavenumber (cm⁻¹) Vibrational Mode

~2925, 2854 C-H stretching of methylene groups

~1465 C-H bending of methylene groups

~1080 Si-O-C stretching

~820 Si-O stretching

~650 C-Br stretching

Mass Spectrometry (MS)
Electron Ionization Mass Spectrometry (EI-MS) can be used to determine the molecular weight

and fragmentation pattern.

Expected Fragmentation Pattern:

The mass spectrum is expected to show the molecular ion peak [M]⁺. Due to the presence of

bromine, there will be two molecular ion peaks of nearly equal intensity at m/z values

corresponding to the two major isotopes of bromine (⁷⁹Br and ⁸¹Br). Common fragmentation

patterns for bromoalkanes involve the loss of the bromine atom and cleavage of the alkyl chain.

α-cleavage: Loss of a propyl group from the silicon end.

Loss of Br•: Formation of a [C₁₁H₂₂Si(OCH₃)₃]⁺ fragment.

Cleavage of the alkyl chain: A series of peaks separated by 14 amu (CH₂).
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Application: Self-Assembled Monolayers (SAMs)
11-Bromoundecyltrimethoxysilane is widely used to form well-ordered self-assembled

monolayers on hydroxylated surfaces. These SAMs can then be further functionalized via

reactions at the terminal bromine atom.

Experimental Protocol: SAM Formation on a Silicon
Wafer
1. Substrate Cleaning and Hydroxylation:

Silicon wafers are first cleaned to remove organic contaminants. A common method is

sonication in a series of solvents such as acetone, and isopropanol, followed by a thorough

rinse with deionized water.

To create a hydrophilic surface with abundant hydroxyl groups, the wafers are treated with a

piranha solution (a 3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) at

an elevated temperature (e.g., 80-120 °C) for a specified time (e.g., 30-60 minutes). Caution:

Piranha solution is extremely corrosive and reactive and must be handled with extreme care.

After piranha cleaning, the wafers are extensively rinsed with deionized water and dried

under a stream of inert gas (e.g., nitrogen).

2. Solution Deposition of 11-Bromoundecyltrimethoxysilane:

A dilute solution of 11-Bromoundecyltrimethoxysilane (typically 1-5 mM) is prepared in an

anhydrous solvent, such as toluene.

The cleaned and hydroxylated silicon wafers are immersed in this solution under an inert

atmosphere to prevent premature hydrolysis and polymerization of the silane in the bulk

solution.

The immersion time can vary from a few hours to overnight to allow for the formation of a

well-ordered monolayer.

After immersion, the wafers are removed from the solution and rinsed with fresh solvent

(e.g., toluene, then ethanol) to remove any physisorbed molecules.
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The wafers are then cured at an elevated temperature (e.g., 120 °C) for a short period to

promote the formation of covalent siloxane bonds with the surface and between adjacent

silane molecules.

Characterization of SAMs
Contact Angle Goniometry: The hydrophobicity of the SAM-coated surface is assessed by

measuring the static water contact angle. A higher contact angle compared to the bare

hydroxylated silicon surface indicates the successful formation of a hydrophobic alkylsilane

monolayer.

Ellipsometry: This technique is used to measure the thickness of the SAM, which should

correspond to the length of the 11-Bromoundecyltrimethoxysilane molecule in a relatively

upright orientation.

X-ray Photoelectron Spectroscopy (XPS): XPS can be used to confirm the elemental

composition of the surface, showing the presence of Si, C, O, and Br.

Atomic Force Microscopy (AFM): AFM provides information on the surface morphology and

roughness of the SAM.

Visualizations
Synthesis and Purification Workflow
Caption: Workflow for the synthesis and purification of 11-Bromoundecyltrimethoxysilane.

Self-Assembled Monolayer (SAM) Formation Workflow
Caption: Workflow for the formation and characterization of a SAM on a silicon wafer.

Surface Functionalization Pathway
Caption: General pathway for surface functionalization using the brominated SAM.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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